8-(2-methoxyethyl)-1,6,7-trimethyl-3-(2-methylallyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Description
8-(2-methoxyethyl)-1,6,7-trimethyl-3-(2-methylallyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C17H23N5O3 and its molecular weight is 345.403. The purity is usually 95%.
BenchChem offers high-quality 8-(2-methoxyethyl)-1,6,7-trimethyl-3-(2-methylallyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2-methoxyethyl)-1,6,7-trimethyl-3-(2-methylallyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- MTX-D has shown promising anticancer potential. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. It inhibits cell proliferation and induces apoptosis, making it a candidate for further development as an antitumor agent .
- MTX-D exhibits antiviral activity against certain RNA viruses. Studies have explored its effects on viral replication and entry mechanisms. It may serve as a lead compound for developing novel antiviral drugs .
- Researchers have studied MTX-D’s impact on the immune system. It can modulate immune responses by affecting cytokine production, T-cell activation, and dendritic cell function. This property could be harnessed for autoimmune disease management .
- MTX-D has been investigated for its neuroprotective effects. It shows promise in preventing neuronal damage and reducing oxidative stress. Potential applications include neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- The efficient synthesis of 2-methylallyl alkenes using MTX-D as a starting material has been explored. Cross-coupling reactions with boronic acids yield valuable products. This methodology contributes to the field of organic synthesis .
- Researchers have conducted kinetic experiments to understand the reaction between MTX-D and other compounds. These studies provide insights into reaction pathways, temperature dependence, and pressure effects .
Anticancer Activity
Antiviral Properties
Immunomodulation
Neuroprotection
Synthetic Methodology
Reaction Kinetics and Mechanisms
properties
IUPAC Name |
6-(2-methoxyethyl)-4,7,8-trimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O3/c1-10(2)9-21-15(23)13-14(19(5)17(21)24)18-16-20(7-8-25-6)11(3)12(4)22(13)16/h1,7-9H2,2-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCZGLNOODKWKIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1CCOC)N(C(=O)N(C3=O)CC(=C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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